Cas no 295806-73-4 (Benzene,1,4-bis(bromomethyl)-2,5-dibutoxy-)

• Product Name: Benzene,1,4-bis(bromomethyl)-2,5-dibutoxy-
• CAS No: 295806-73-4
• MF: C₁₆H₂₄Br₂O₂
• MW: 408.168563842773
• CID: 249216
• PubChem ID: 16217305
• Update Time: 2025-04-19

Benzene,1,4-bis(bromomethyl)-2,5-dibutoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(bromomethyl)-2,5-dibutoxy-
• 1,4-bis(bromomethyl)-2,5-dibutoxybenzene
• 1,4-Dibutoxy-2,5-bis(bromomethyl)benzene
• SCHEMBL3374326
• 2 5-BIS(BROMOMETHYL)-1 4-BIS(BUTOXY)
• 1,4-bis(bromomethyl)-2,5-bis(butoxy)benzene
• 295806-73-4

• Inchi： 1S/C16H24Br2O2/c1-3-5-7-19-15-9-14(12-18)16(10-13(15)11-17)20-8-6-4-2/h9-10H,3-8,11-12H2,1-2H3
• InChI Key： BUVBOWIHOSQPQT-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(CBr)=CC=1OCCCC)OCCCC

Computed Properties

• Exact Mass: 408.01226g/mol
• Monoisotopic Mass: 406.01431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: solid
• Melting Point: 109-111 °C(lit.)
• Solubility: Not determined

Benzene,1,4-bis(bromomethyl)-2,5-dibutoxy- Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：